Cas no 155379-82-1 (1,4-Benzenediamine,2-methyl-6-nitro-)

• Product Name: 1,4-Benzenediamine,2-methyl-6-nitro-
• CAS No: 155379-82-1
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 186001
• PubChem ID: 5488468
• Update Time: 2025-04-19

1,4-Benzenediamine,2-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,2-methyl-6-nitro-
• 2-methyl-6-nitrobenzene-1,4-diamine
• 2-Methyl-6-nitro-1,4-benzenediamine
• 4-Amino-3-nitro-5-methylaniline
• CCRIS 8124
• AKOS006276252
• 155379-82-1
• 1,4-Benzenediamine, 2-methyl-6-nitro-
• SCHEMBL9107706
• DTXSID60165886

• Inchi： 1S/C7H9N3O2/c1-4-2-5(8)3-6(7(4)9)10(11)12/h2-3H,8-9H2,1H3
• InChI Key： WJADKDGCBYAUMT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(=CC(C)=C1N)N)=O

Computed Properties

• Exact Mass: 167.06957
• Monoisotopic Mass: 167.069477
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.9
• XLogP3: 1.3

Experimental Properties

• Density: 1.2998 (rough estimate)
• Boiling Point: 295.73°C (rough estimate)
• Flash Point: 189.8°C
• Refractive Index: 1.5860 (estimate)
• PSA: 95.18